Cas no 316364-93-9 (2-chloro-N-(1,3,3,5,5-pentamethylcyclohexyl)acetamide)

2-chloro-N-(1,3,3,5,5-pentamethylcyclohexyl)acetamide structure
316364-93-9 structure
Product Name:2-chloro-N-(1,3,3,5,5-pentamethylcyclohexyl)acetamide
CAS No:316364-93-9
MF:C13H24ClNO
MW:245.788763046265
CID:1447938
PubChem ID:15892719
Update Time:2025-04-20

2-chloro-N-(1,3,3,5,5-pentamethylcyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-N-(1,3,3,5,5-pentamethylcyclohexyl)acetamide
    • acetamide, 2-chloro-N-(1,3,3,5,5-pentamethylcyclohexyl)-
    • LogP
    • N-Chloroacetyl-1,3,3,5,5-pentamethylcyclohexanamine
    • DTXSID701212772
    • SCHEMBL931774
    • 316364-93-9
    • Inchi: 1S/C13H24ClNO/c1-11(2)7-12(3,4)9-13(5,8-11)15-10(16)6-14/h6-9H2,1-5H3,(H,15,16)
    • InChI Key: JRXWNWFCJXFCAQ-UHFFFAOYSA-N
    • SMILES: ClCC(NC1(C)CC(C)(C)CC(C)(C)C1)=O

Computed Properties

  • Exact Mass: 245.15482
  • Monoisotopic Mass: 245.1546421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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